Cas no 2700-47-2 (6-Methoxy-2-propionaphftone)

• Product Name: 6-Methoxy-2-propionaphftone
• CAS No: 2700-47-2
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD00021645
• CID: 43337
• PubChem ID: 75913
• Update Time: 2025-05-26

6-Methoxy-2-propionaphftone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxynaphthalen-2-yl)propan-1-one
• 6-Methoxy-2-propiononaphthone
• 6-Methoxy-2-Propionylnaphthalene
• 6-METHOXY-2-ACETYLNAPHTHALENE
• 6'-Methoxy-2'-propiononaphthone
• 2-methoxy-6-propionyl-naphthalene
• 2-Propinyl-6-methoxynaphthalene
• 2-Propionyl-6-methoxynaphthalene
• 6-Methoxy-2-Aletyl Naphthaiene
• 6''-Methoxy-2''-propionaphthone
• 6-Propanoyl-2-methoxynaphthalene
• 1-(6-Methoxy-2-naphthyl)propan-1-one
• 6-propionyl-2-methoxynaphthalene
• 1-Propanone, 1-(6-methoxy-2-naphthalenyl)-
• AK141983
• promen
• ChemDiv3_000239
• 6-Methoxy-2-propionaphftone
• 6'-methoxy-2'-propanonaphthone
• 2-methoxy-6-propionylnaphthalene
• 2-methox
• 1-(6-methoxy-naphthalen-2-yl)-propan-1-one
• CAA70047
• Z104486558
• EINECS 220-285-7
• BRD-K40437631-001-01-6
• FT-0650762
• NS00028245
• UNII-MSH38VG69W
• 1-(6-METHOXY-2-NAPHTHALENYL)-1-PROPANONE
• 6-methoxy-2-naphthyl ethyl ketone
• SY120749
• EN300-21035
• EU-0066778
• 6(2)-Methoxy-2(2)-propiononaphthone
• W-109816
• NCGC00176990-01
• 1-(6-methoxy-2-naphthyl)-propan-1-one
• SR-01000389295
• DS-7469
• 6'-Methoxy-2'-propiononaphthone, 98%
• SR-01000389295-1
• IDI1_019557
• CS-0152652
• F0347-3657
• 6-Methoxy-2-Acetyl Naphthalene
• DTXSID90181493
• HMS1473K19
• SCHEMBL7173547
• 1-(6-methoxy-2-naphthyl)-1-propanone
• AKOS000120668
• 2700-47-2
• MFCD00021645
• LWOTXBQKJLOAOZ-UHFFFAOYSA-N
• MSH38VG69W
• 6 inverted exclamation marka-Methoxy-2 inverted exclamation marka-propiononaphthone
• 6\\'-Methoxy-2\\'-propiononaphthone
• DTXCID00103984

• MDL： MFCD00021645
• Inchi： 1S/C14H14O2/c1-3-14(15)12-5-4-11-9-13(16-2)7-6-10(11)8-12/h4-9H,3H2,1-2H3
• InChI Key： LWOTXBQKJLOAOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(CC)=O)C=CC=2C=1

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Light yellow crystals
• Density: 1.0781 (rough estimate)
• Melting Point: 110-112 °C (lit.)
• Boiling Point: 212-215 °C/14 mmHg(lit.)
• Flash Point: 161.6±13.9 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 26.30000
• LogP: 3.44110
• Vapor Pressure: No data available
• Solubility: Not determined

6-Methoxy-2-propionaphftone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 6-Methoxy-2-propionaphftone

Research Brief on 6-Methoxy-2-propionaphthone (CAS: 2700-47-2): Recent Advances and Applications

6-Methoxy-2-propionaphthone (CAS: 2700-47-2) is a naphthone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 6-Methoxy-2-propionaphthone derivatives. The study demonstrated that structural modifications of the compound could enhance its inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The researchers employed molecular docking and in vitro assays to validate the compound's mechanism of action, revealing its interaction with key inflammatory pathways.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, where 6-Methoxy-2-propionaphthone was utilized as a photolabile protecting group in prodrug design. The study showcased the compound's ability to release active pharmaceutical ingredients (APIs) upon exposure to specific wavelengths of light, offering a promising strategy for targeted drug delivery. This approach could minimize off-target effects and improve the therapeutic index of drugs, particularly in oncology.

Recent synthetic methodologies have also focused on optimizing the production of 6-Methoxy-2-propionaphthone to meet the growing demand for high-purity batches. A 2023 Organic Process Research & Development paper detailed a scalable and environmentally friendly synthesis route, employing catalytic hydrogenation and green solvents. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for industrial applications.

In conclusion, 6-Methoxy-2-propionaphthone (CAS: 2700-47-2) continues to be a compound of interest in chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory drug development to photopharmacology, underscore its potential as a versatile building block in medicinal chemistry. Future research is expected to explore its utility in additional therapeutic areas and further refine its synthetic pathways to enhance efficiency and sustainability.